Cas no 79748-81-5 (3,5,7,9-Undecatetraenoicacid,2-ethylidene-11-[(1R,4S,5R)-4-hydroxy-4-(2-hydroxyethyl)-2-oxo-6-oxa-3-azabicyclo[3.1.0]hex-1-yl]-4,6,10-trimethyl-11-oxo-,methyl ester, (2E,3E,5E,7E,9E)-)

• Product Name: 3,5,7,9-Undecatetraenoicacid,2-ethylidene-11-[(1R,4S,5R)-4-hydroxy-4-(2-hydroxyethyl)-2-oxo-6-oxa-3-azabicyclo[3.1.0]hex-1-yl]-4,6,10-trimethyl-11-oxo-,methyl ester, (2E,3E,5E,7E,9E)-
• CAS No: 79748-81-5
• MF: C₂₃H₂₉NO₇
• MW: 431.478867292404
• CID: 570839
• PubChem ID: 6435894
• Update Time: 2025-04-19

3,5,7,9-Undecatetraenoicacid,2-ethylidene-11-[(1R,4S,5R)-4-hydroxy-4-(2-hydroxyethyl)-2-oxo-6-oxa-3-azabicyclo[3.1.0]hex-1-yl]-4,6,10-trimethyl-11-oxo-,methyl ester, (2E,3E,5E,7E,9E)- Chemical and Physical Properties

Names and Identifiers

• 3,5,7,9-Undecatetraenoicacid,2-ethylidene-11-[(1R,4S,5R)-4-hydroxy-4-(2-hydroxyethyl)-2-oxo-6-oxa-3-azabicyclo[3.1.0]hex-1-yl]-4,6,10-trimethyl-11-oxo-,methyl ester, (2E,3E,5E,7E,9E)-
• 3,5,7,9-Undecatetraenoicacid,2-ethylidene-11-[(1R,4S,5R)-4-hydroxy-4-(2-hydroxyethyl)-2-oxo-6-oxa-3-azabicyclo[3.1.0]hex-1-yl
• fusarin C
• methyl (2E,3E,5E,7E,9E)-2-ethylidene-11-[(1R,4S,5R)-4-hydroxy-4-(2-hydroxyethyl)-2-oxo-6-oxa-3-azabicyclo[3.1.0]hexan-1-yl]-4,6,10-trimethyl-11-oxoundeca-3,5,7,9-tetraenoate
• 79748-81-5
• 3,5,7,9-UNDECATETRAENOIC ACID, 2-ETHYLIDENE-11-(4-HYDROXY-4-(2-HYDROXYETHYL)-2-OXO-6-OXA-3-AZABICYCLO(3.1.0)HEX-1-YL)-4,6,10-TRIMETHYL-11-OXO-, METHYL ESTER, (1R-(1.ALPHA.(2E,3E,5E,7E,9E),4.ALPHA.,5.ALPHA.))-
• 3,5,7,9-Undecatetraenoic acid, 2-ethylidene-11-(4-hydroxy-4-(2-hydroxyethyl)-2-oxo-6-oxa-3-azabicyclo(3.1.0)hex-1-yl)-4,6,10-trimethyl-11-oxo-, methyl ester, (1R-(1-alpha(2E,3E,5E,7E,9E),4-alpha,5-alpha))-
• UNII-C3F3Z00LM3
• DTXSID501020204
• HSDB 7078
• Q27155879
• C19243
• CCRIS 4320
• C3F3Z00LM3
• CHEBI:82329
• fusarinC
• 3,5,7,9-UNDECATETRAENOIC ACID, 2-ETHYLIDENE-11-((1R,4S,5R)-4-HYDROXY-4-(2-HYDROXYETHYL)-2-OXO-6-OXA-3-AZABICYCLO(3.1.0)HEX-1-YL)-4,6,10-TRIMETHYL-11-OXO-, METHYL ESTER, (2E,3E,5E,7E,9E)-

• Inchi： 1S/C23H29NO7/c1-6-17(19(27)30-5)13-15(3)12-14(2)8-7-9-16(4)18(26)23-20(31-23)22(29,10-11-25)24-21(23)28/h6-9,12-13,20,25,29H,10-11H2,1-5H3,(H,24,28)/b8-7+,14-12+,15-13+,16-9+,17-6+/t20-,22-,23-/m0/s1
• InChI Key： FZFYFSUIOSWLHW-UNZVFGKVSA-N
• SMILES： O1[C@]2(C(/C(=C/C=C/C(=C/C(=C/C(/C(=O)OC)=C\C)/C)/C)/C)=O)C(N[C@](CCO)([C@H]12)O)=O

Computed Properties

• Exact Mass: 431.194
• Monoisotopic Mass: 431.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 924
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 5
• Topological Polar Surface Area: 126A^2
• XLogP3: 3

Experimental Properties

• Density: 1.247
• Boiling Point: 699.3°C at 760 mmHg
• Flash Point: 376.7°C
• Refractive Index: 1.572
• PSA: 128.95000
• LogP: 1.68420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids